Cas no 6447-83-2 (2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene)

• Product Name: 2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene
• CAS No: 6447-83-2
• MF: C₁₈H₂₁BrO₄
• MW: 381.260945081711
• CID: 1679320
• PubChem ID: 2283902
• Update Time: 2025-04-21

2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene
• 2-bromo-1-[2-[2-(2-methoxyphenoxy)ethoxy]ethoxy]-4-methylbenzene
• SMR000195096
• CHEMBL1609206
• 6447-83-2
• DTXSID40367740
• HMS2582J11
• MLS000574432

• Inchi： 1S/C18H21BrO4/c1-14-7-8-16(15(19)13-14)22-11-9-21-10-12-23-18-6-4-3-5-17(18)20-2/h3-8,13H,9-12H2,1-2H3
• InChI Key： FGORTKPXFZRJMS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1OCCOCCOC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 380.06233
• Monoisotopic Mass: 380.06232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92